Cas no 2223050-70-0 (3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester)

3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester structure
2223050-70-0 structure
Product Name:3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
CAS No:2223050-70-0
MF:C17H23BN2O2
MW:298.187724351883
CID:6822441
PubChem ID:133551899
Update Time:2025-03-03

3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2223050-70-0
    • 3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
    • CS-30059
    • Inchi: 1S/C17H23BN2O2/c1-12-9-7-8-10-15(12)20-11-14(13(2)19-20)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3
    • InChI Key: CVUYINKZTQDFDV-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN(C3C=CC=CC=3C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 298.1852581Da
  • Monoisotopic Mass: 298.1852581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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